(Z)-4-(1-{4-[2-(Dimethylamino)ethoxy]phenyl}-5-hydroxy-2-phenylpent-1-enyl)phenol

• IUPAC Name: 4-[(Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-5-hydroxy-2-phenylpent-1-enyl]phenol
• InChI: InChI=1S/C27H31NO3/c1-28(2)18-20-31-25-16-12-23(13-17-25)27(22-10-14-24(30)15-11-22)26(9-6-19-29)21-7-4-3-5-8-21/h3-5,7-8,10-17,29-30H,6,9,18-20H2,1-2H3/b27-26-
• InChI Key: ZVSFNBNLNLXEFQ-RQZHXJHFSA-N
• Canonical SMILES: CN(C)CCOC1=CC=C(C=C1)C(=C(CCCO)C2=CC=CC=C2)C3=CC=C(C=C3)O
• Isomeric SMILES: CN(C)CCOC1=CC=C(C=C1)/C(=C(/CCCO)\C2=CC=CC=C2)/C3=CC=C(C=C3)O
• Molecular Formula: C27H31NO3
• Molecular Weight: 417.5 g/mol

Description

This compound appears to be a complex organic molecule with multiple functional groups. It contains phenyl rings, a hydroxy group, an enyl group, and a dimethylaminoethoxy group. These functional groups suggest that the compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl rings suggests potential delocalized π-electron systems, which could have implications for the compound’s chemical reactivity and physical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the hydroxy group could potentially participate in condensation reactions, and the phenyl rings could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the hydroxy group and the dimethylaminoethoxy group could impact its solubility in different solvents.

Safety And Hazards

Without specific safety data for this compound, it’s difficult to provide a detailed safety and hazard analysis. However, as with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study and application of this compound could be a potential area for future research, given its complex structure and the variety of functional groups present.

Please note that this is a general analysis based on the structure of the compound. For a more detailed and accurate analysis, specific studies and literature would be needed. If you have access to any specific papers or resources related to this compound, I would be happy to help analyze them.